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Compound of Interest

Compound Name: 4,6-O-Ethylidene-alpha-D-glucose

Cat. No.: B083450 Get Quote

4,6-O-ethylidene-α-D-glucose (CAS Number: 13224-99-2) is a protected monosaccharide

derivative of α-D-glucose.[1][2][3] In this molecule, the hydroxyl groups at the C4 and C6

positions of the glucose ring are masked by an ethylidene acetal group. This selective

protection is fundamentally important in synthetic organic chemistry, particularly in the field of

glycoscience. By preventing these two hydroxyl groups from participating in reactions, the

ethylidene group directs chemical modifications to the remaining free hydroxyls at the C2 and

C3 positions, and to the anomeric C1 position.

This strategic protection makes 4,6-O-ethylidene-α-D-glucose a versatile building block and a

crucial intermediate in the synthesis of a wide array of more complex molecules.[4] Its

applications span from fundamental research into carbohydrate interactions to the development

of life-saving pharmaceuticals.[2][4] This guide provides an in-depth examination of its

properties, synthesis, characterization, and key applications for researchers and professionals

in drug development and chemical biology.

Physicochemical and Structural Properties
The identity and purity of 4,6-O-ethylidene-α-D-glucose are defined by its specific

physicochemical properties. These characteristics are essential for its handling, reaction setup,

and characterization.

Molecular Structure
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The structure features a pyranose ring with an ethylidene acetal linking the C4 and C6 oxygen

atoms. This creates a rigid bicyclic system that influences the overall conformation and

reactivity of the molecule.
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Caption: Workflow for the synthesis of 4,6-O-ethylidene-D-glucose.
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Detailed Experimental Protocol
This protocol is adapted from a peer-reviewed procedure published in Organic Syntheses,

ensuring its reliability and reproducibility. [5] Materials:

D-glucose (anhydrous)

Paraldehyde

Concentrated sulfuric acid (H₂SO₄)

Ethanolic potassium hydroxide (KOH)

Activated charcoal

Celite

Ethanol

Procedure:

Reaction Setup: In a round-bottomed flask, combine D-glucose and paraldehyde.

Catalysis: With vigorous shaking, add concentrated sulfuric acid dropwise. The mixture will

warm and become a thick paste.

Reaction: Shake the mixture mechanically for approximately 40 minutes, then allow it to

stand at room temperature for 3 days. During this time, the paste will solidify.

Workup & Neutralization: Break up the solid mass. Dissolve it in hot ethanol while carefully

neutralizing the solution with ethanolic KOH to maintain a stable pH.

Decolorization and Filtration: Add activated charcoal to the yellow solution, heat, and filter

the hot mixture through a pad of Celite to remove the charcoal and other insoluble impurities.

Crystallization: Allow the clear filtrate to stand overnight in a freezer at -30°C. Colorless

crystals of 4,6-O-ethylidene-D-glucose will precipitate.
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Isolation and Purification: Collect the crystals by filtration. A second crop of crystals can often

be obtained by concentrating the mother liquor and repeating the crystallization process. The

combined product can be recrystallized from ethanol to achieve high purity.

Spectroscopic Characterization
Confirmation of the product's structure and purity is typically achieved through standard

spectroscopic methods.

Nuclear Magnetic Resonance (NMR): Both ¹H and ¹³C NMR spectroscopy are essential. [6]

[7]Key signals in the ¹H NMR spectrum include a characteristic doublet for the anomeric

proton (H1) and signals for the methyl and methine protons of the ethylidene group. The ¹³C

NMR spectrum will show distinct peaks for the eight carbon atoms, confirming the presence

of the acetal carbon. [7]* Infrared (IR) Spectroscopy: The IR spectrum is used to verify the

presence of key functional groups. A broad absorption band in the region of 3200-3500 cm⁻¹

indicates the presence of the free hydroxyl groups (O-H stretching), while the absence of a

strong carbonyl peak confirms the starting material has been consumed. [1]

Core Applications in Drug Development and
Research
The utility of 4,6-O-ethylidene-α-D-glucose stems from its dual nature as both a bioactive

molecule and a synthetic precursor.

Competitive Inhibitor of Glucose Transporter 1 (GLUT1)
4,6-O-ethylidene-α-D-glucose is a known competitive inhibitor of the GLUT1 transporter, which

is responsible for glucose uptake in many cell types. [1][8]It binds to the exofacial (external) site

of the transporter with a moderate inhibitory constant (Ki) of approximately 12 mM. [9][8]This

property makes it a valuable tool for:

Studying Glucose Transport: Researchers use it to probe the structure and function of

GLUT1 and to investigate the mechanisms of glucose transport across cell membranes. [9]

[8]* Cancer Metabolism Research: As many cancer cells overexpress GLUT1 to fuel their

high metabolic rate, inhibitors like this compound can be used in preclinical models to study

the effects of blocking glucose uptake in tumors.
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Keystone Intermediate in Pharmaceutical Synthesis
The most prominent application of this compound is as a critical intermediate in the synthesis of

complex, high-value pharmaceuticals.

Synthesis of Etoposide: It is a key starting material for producing α-Etoposide, a widely used

anticancer drug. [2]Etoposide is a topoisomerase II inhibitor that causes DNA strand breaks

in cancer cells, leading to apoptosis. The synthesis leverages the protected glucose

derivative to build the complex glycosidic portion of the final drug molecule.

Development of Glycosylated Drugs: The ethylidene group can be removed under specific

conditions to reveal the 4- and 6-hydroxyl groups for further glycosylation. This makes it a

foundational block for creating novel glycosylated drugs, where the sugar moiety can

improve pharmacological properties such as bioavailability, solubility, and therapeutic

efficacy. [4]

Building Block in Advanced Glycoscience
Beyond a single drug, 4,6-O-ethylidene-α-D-glucose serves as a precursor in broader

glycoscience research.

Oligosaccharide and Polysaccharide Synthesis: It is used in the multi-step synthesis of

complex oligosaccharides and polysaccharides. [4]These complex carbohydrates are being

investigated for advanced applications in:

Drug Delivery Systems: As carriers for targeted drug delivery. [4] * Vaccine Development:

As components of conjugate vaccines to enhance immune response. [4]

Safety, Handling, and Storage
According to available safety data, 4,6-O-ethylidene-α-D-glucose is not classified as a

hazardous substance under GHS. [1][10]However, standard laboratory precautions should

always be followed.

Handling: Wear appropriate personal protective equipment (PPE), including gloves and

safety glasses. Avoid generating dust and ensure adequate ventilation. [11]* Storage: Store

in a tightly closed container in a dry, cool, and well-ventilated area at ambient or refrigerated
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temperatures (2-8°C is sometimes recommended). [1][9]* Stability: The compound is

chemically stable under normal storage conditions. No hazardous decomposition products

are known. [10]

Conclusion
4,6-O-ethylidene-α-D-glucose is far more than a simple glucose derivative. Its strategic design

as a selectively protected monosaccharide provides chemists and drug developers with a

powerful tool for precise molecular construction. From its foundational role in the synthesis of

the anticancer agent Etoposide to its use as a probe for understanding fundamental glucose

transport, this compound demonstrates the critical importance of carbohydrate chemistry in

advancing modern medicine and biological science. Its well-defined synthesis and stable

properties ensure its continued relevance as a cornerstone intermediate in both academic and

industrial research settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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